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Compound of Interest

Compound Name: Hydrobenzamide

Cat. No.: B1588721 Get Quote

Application Note: Recrystallization of
Hydrobenzamide from Ethanol
AN-21-HREC-01

Audience: Researchers, scientists, and drug development professionals involved in the

synthesis and purification of organic compounds.

Purpose: This document provides a detailed experimental protocol for the purification of crude

hydrobenzamide via recrystallization using ethanol as the solvent. The procedure outlines the

steps for dissolution, crystallization, isolation, and drying of the purified product, along with

methods for assessing purity.

Physicochemical Properties of Hydrobenzamide
A summary of the key quantitative data and physical properties of hydrobenzamide is

presented below. This information is critical for understanding the compound's behavior during

the recrystallization process.
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Property Value Reference

Molecular Formula C₂₁H₁₈N₂ [1][2]

Molecular Weight 298.38 g/mol [1]

Appearance Colorless prismatic crystals [2]

Melting Point 101-105 °C [1][2][3][4]

Solubility in Ethanol (20 °C) 1.99 g / 100 g [2]

Solubility in Water Insoluble [2][5][6]

Experimental Protocol
This protocol details the step-by-step procedure for the recrystallization of hydrobenzamide
from ethanol. Adherence to these steps is crucial for achieving high purity and yield.

Materials and Equipment:

Crude hydrobenzamide

95% or absolute ethanol

Erlenmeyer flasks

Hot plate with magnetic stirring

Buchner funnel and filter flask

Vacuum source

Filter paper

Spatula and glass stirring rod

Ice bath

Melting point apparatus
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Safety Precautions:

Ethanol is flammable. Perform the heating steps in a well-ventilated fume hood and avoid

open flames.

Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat,

and gloves.

Methodology:

Step 1: Dissolution of Crude Hydrobenzamide

Place the crude hydrobenzamide sample into an appropriately sized Erlenmeyer flask.

Add a magnetic stir bar to the flask.

Add a minimal volume of ethanol, just enough to create a slurry.

Gently heat the mixture on a hot plate with stirring. Add small portions of near-boiling ethanol

incrementally until the hydrobenzamide completely dissolves.[7] Avoid adding an excess of

solvent, as this will significantly reduce the final yield.[7]

Step 2: Hot Filtration (Optional)

If any insoluble impurities are visible in the hot solution, perform a hot gravity filtration.

Pre-heat a second Erlenmeyer flask and a glass funnel on the hot plate.

Place a fluted filter paper in the warm funnel.

Carefully pour the hot hydrobenzamide solution through the fluted filter paper into the clean,

warm flask to remove insoluble materials.

Step 3: Crystallization

Remove the flask containing the clear, hot solution from the heat source.
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Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room

temperature. Slow cooling is essential to promote the formation of well-defined crystals and

prevent the product from "oiling out".[5]

Once the flask has reached room temperature and crystal formation has begun, place it in an

ice-water bath for at least 30 minutes to maximize the precipitation of the product from the

solution.[7]

Step 4: Isolation of Crystals

Set up a Buchner funnel with a piece of filter paper that fits snugly and wets the paper with a

small amount of ice-cold ethanol.

Collect the crystals by vacuum filtration, pouring the cold slurry into the Buchner funnel.

Wash the collected crystals with two small portions of ice-cold ethanol to rinse away any

remaining soluble impurities.[5][7] Using ice-cold solvent minimizes the loss of the purified

product.[7]

Step 5: Drying

Continue to draw air through the crystals on the Buchner funnel for several minutes to

partially dry them.

Transfer the purified crystals to a pre-weighed watch glass and allow them to air-dry

completely in a fume hood or in a vacuum oven at a low temperature (e.g., 50-60 °C).[8]

Step 6: Analysis

Once completely dry, weigh the purified hydrobenzamide and calculate the percent

recovery.

Determine the melting point of the recrystallized product. A sharp melting point within the

literature range (101-105 °C) is indicative of high purity.[1][3]

Experimental Workflow Diagram
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The following diagram illustrates the logical flow of the hydrobenzamide recrystallization

procedure.

Caption: Workflow for Hydrobenzamide Recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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